Cas no 1443345-54-7 (1,3-dimethyl-2-(2-methylpropoxy)-5-methylsulfanylbenzene)

• Product Name: 1,3-dimethyl-2-(2-methylpropoxy)-5-methylsulfanylbenzene
• CAS No: 1443345-54-7
• MF: C₁₃H₂₀OS
• MW: 224.362302780151
• MDL: MFCD22373620
• CID: 5180221
• Update Time: 2026-03-05

1,3-dimethyl-2-(2-methylpropoxy)-5-methylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-2-(2-methylpropoxy)-5-methylsulfanylbenzene

• MDL： MFCD22373620
• Inchi： 1S/C13H20OS/c1-9(2)8-14-13-10(3)6-12(15-5)7-11(13)4/h6-7,9H,8H2,1-5H3
• InChI Key： FNLXYLOCFQKATN-UHFFFAOYSA-N
• SMILES： C1(C)=CC(SC)=CC(C)=C1OCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Additional information on 1,3-dimethyl-2-(2-methylpropoxy)-5-methylsulfanylbenzene

Research Brief on 1,3-dimethyl-2-(2-methylpropoxy)-5-methylsulfanylbenzene (CAS: 1443345-54-7): Recent Advances and Applications

In recent years, the compound 1,3-dimethyl-2-(2-methylpropoxy)-5-methylsulfanylbenzene (CAS: 1443345-54-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The purpose of this research brief is to provide an up-to-date overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic pathways for 1,3-dimethyl-2-(2-methylpropoxy)-5-methylsulfanylbenzene, emphasizing its efficient production through optimized catalytic processes. Researchers have reported a high-yield synthesis method that employs palladium-catalyzed cross-coupling reactions, which has significantly improved the scalability of this compound for industrial applications. Additionally, advancements in green chemistry have led to the development of more sustainable synthesis routes, reducing the environmental impact of its production.

The biological activity of 1,3-dimethyl-2-(2-methylpropoxy)-5-methylsulfanylbenzene has been a focal point of recent investigations. In vitro and in vivo studies have demonstrated its potent anti-inflammatory and antioxidant properties. Notably, the compound has shown efficacy in modulating key signaling pathways, such as the NF-κB and Nrf2 pathways, which are critical in the regulation of inflammatory responses and oxidative stress. These findings suggest its potential as a therapeutic agent for conditions such as chronic inflammation and neurodegenerative diseases.

Furthermore, preclinical studies have explored the pharmacokinetics and safety profile of 1,3-dimethyl-2-(2-methylpropoxy)-5-methylsulfanylbenzene. Results indicate favorable bioavailability and low toxicity, making it a viable candidate for further drug development. Recent research has also investigated its synergistic effects with existing pharmaceuticals, revealing enhanced therapeutic outcomes when used in combination with standard treatments for certain malignancies.

In conclusion, the compound 1,3-dimethyl-2-(2-methylpropoxy)-5-methylsulfanylbenzene (CAS: 1443345-54-7) represents a promising avenue for future research and development in the pharmaceutical industry. Its versatile biological activities, coupled with advancements in synthesis and safety profiles, position it as a potential lead compound for novel therapeutics. Continued exploration of its mechanisms of action and clinical applications will be essential to fully realize its therapeutic potential.